Cas no 2155-42-2 (1,3-dichloro-5-vinylbenzene)

• Product Name: 1,3-dichloro-5-vinylbenzene
• CAS No: 2155-42-2
• MF: C₈H₆Cl₂
• MW: 173.03924036026
• CID: 864296
• PubChem ID: 519875
• Update Time: 2025-05-25

1,3-dichloro-5-vinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-vinylbenzene
• 1,3-dichloro-5-ethenylbenzene
• benzene, 1,3-dichloro-5-ethenyl-
• MFCD20384593
• DTXSID00334175
• AKOS013990541
• 3,5-Dichlorostyrene
• 2155-42-2
• G63575
• 3,5-dichloro-styrene
• SCHEMBL1259073

• MDL： MFCD20384593
• Inchi： 1S/C8H6Cl2/c1-2-6-3-7(9)5-8(10)4-6/h2-5H,1H2
• InChI Key： RVZNTKZAFRNXIK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=C)C=1)Cl

Computed Properties

• Exact Mass: 171.98478
• Monoisotopic Mass: 171.9846556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2250
• Melting Point: 48.5°C (estimate)
• Boiling Point: 230.44°C (rough estimate)
• Refractive Index: 1.5745 (estimate)
• PSA: 0

Additional information on 1,3-dichloro-5-vinylbenzene

1,3-Dichloro-5-Vinylbenzene: A Comprehensive Overview

1,3-Dichloro-5-vinylbenzene, also known by its CAS number 2155-42-2, is a versatile organic compound with significant applications in various industrial and chemical sectors. This compound is a derivative of benzene, featuring two chlorine atoms at the 1 and 3 positions and a vinyl group at the 5 position. Its structure contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1,3-dichloro-5-vinylbenzene typically involves chlorination reactions on substituted benzene rings. Recent studies have explored alternative methods to enhance the efficiency and sustainability of its production. For instance, researchers have investigated the use of microwave-assisted synthesis to reduce reaction times and minimize byproducts. Such advancements highlight the ongoing efforts to optimize the manufacturing process of this compound.

In terms of applications, 1,3-dichloro-5-vinylbenzene serves as an essential precursor in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to undergo various substitution and addition reactions makes it highly valuable in organic synthesis. For example, it can be used in the preparation of biologically active compounds with potential therapeutic applications.

Recent research has also focused on the environmental impact of 1,3-dichloro-5-vinylbenzene. Studies have evaluated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings are crucial for ensuring that its production and application align with environmental regulations and sustainable practices.

The chemical structure of 1,3-dichloro-5-vinylbenzene plays a pivotal role in determining its reactivity. The presence of two chlorine atoms introduces electron-withdrawing effects, which influence the compound's ability to participate in electrophilic substitution reactions. Meanwhile, the vinyl group at position 5 provides opportunities for further functionalization through polymerization or cross-coupling reactions.

In conclusion, 1,3-dichloro-5-vinylbenzene (CAS No: 2155-42-2) is a vital compound in modern chemistry due to its diverse applications and versatile reactivity. Ongoing research continues to uncover new insights into its synthesis, properties, and environmental implications, ensuring its continued relevance in both academic and industrial settings.